Cas no 680215-92-3 (Ethyl2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}acetate)

• Product Name: Ethyl2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}acetate
• CAS No: 680215-92-3
• MF: C₁₄H₁₂F₃NO₂S
• MW: 315.310792922974
• CID: 872019
• PubChem ID: 2781822
• Update Time: 2025-04-19

Ethyl2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}acetate
• ethyl 2-[2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]acetate
• CS-0454883
• SCHEMBL4905943
• Ethyl 2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}acetate
• Ethyl 2-(2-(4-(trifluoromethyl)phenyl)thiazol-4-yl)acetate
• 680215-92-3
• A835973
• ethyl 2-(2-(4-(trifluoromethyl)phenyl)-1,3-thiazol-4-yl)acetate
• Ethyl {2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}acetate
• ethyl 2-[2-[4-(trifluoromethyl)phenyl]thiazol-4-yl]acetate
• DTXSID20381868
• 2-[2-[4-(trifluoromethyl)phenyl]-4-thiazolyl]acetic acid ethyl ester
• MZVGKOLXAQXCPL-UHFFFAOYSA-N
• DB-230324

• MDL： MFCD01765079
• Inchi： 1S/C14H12F3NO2S/c1-2-20-12(19)7-11-8-21-13(18-11)9-3-5-10(6-4-9)14(15,16)17/h3-6,8H,2,7H2,1H3
• InChI Key： MZVGKOLXAQXCPL-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)OCC)N=C1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 315.05408429g/mol
• Monoisotopic Mass: 315.05408429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Melting Point: 37.8-40.6°C

Ethyl2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}acetate Security Information

• Hazardous Material Identification：